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Compound of Interest |

Compound Name: 8-Bromoquinolin-3-amine
CAS No.: 347146-15-0
Cat. No.: B1322627

Get Quote

An In-Depth Technical Guide to the Potential Reactivity of 8-Bromoquinolin-3-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

8-Bromoquinolin-3-amine is a bifunctional heterocyclic compound that serves as a versatile
building block in medicinal chemistry and materials science. Its unique electronic and steric
properties, arising from the interplay between the electron-donating amino group and the
electron-withdrawing bromo substituent on the quinoline scaffold, offer multiple avenues for
chemical modification. This guide provides a comprehensive analysis of the reactivity of 8-
Bromogquinolin-3-amine, focusing on the key reactive sites: the primary amino group at the
C3 position, the bromine atom at the C8 position, and the quinoline ring itself. We will explore
the causality behind experimental choices for various transformations, including nucleophilic
reactions, cross-coupling strategies, and electrophilic substitutions. Detailed, field-proven
protocols and mechanistic diagrams are provided to empower researchers in the synthesis of
novel derivatives for drug discovery and other applications.
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Molecular Structure and Physicochemical
Properties

The reactivity of 8-Bromoquinolin-3-amine is intrinsically linked to its structure. The molecule
consists of a quinoline ring system, which is an aromatic heterocycle composed of a fused
benzene and pyridine ring. The key functional groups influencing its reactivity are the primary
amine at position 3 and the bromine atom at position 8.

e The 3-Amino Group: This is a strong activating group, increasing the electron density of the
quinoline ring, particularly at the ortho (C2, C4) positions, making the ring more susceptible
to electrophilic attack. It also acts as a potent nucleophile.

e The 8-Bromo Group: This halogen atom is an electron-withdrawing group via induction but a
weak deactivator in electrophilic aromatic substitution. Crucially, it serves as an excellent
leaving group in transition-metal-catalyzed cross-coupling reactions.

e The Quinoline Nitrogen: The nitrogen atom in the pyridine ring is basic and can be
protonated or coordinated to metal centers.

The interplay of these features dictates the regioselectivity and feasibility of various chemical
transformations.

Physicochemical Data Summary

The following table summarizes key properties for 8-Bromoquinolin-3-amine.
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Property Value Source
Molecular Formula CoH7BrN2 [1]
Molecular Weight 223.07 g/mol [1][2]
CAS Number 347146-15-0 [1]
Appearance Solid (predicted)
SMILES NC1=CC2=CC=CC(Br)=C2N= ]

C1
InChl Key (Not available)

Key Reactive Centers and Transformation Strategies

The synthetic utility of 8-Bromoquinolin-3-amine stems from its two distinct functional
handles, allowing for sequential or orthogonal chemical modifications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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o 1.347146-15-0|8-Bromoquinolin-3-amine|BLD Pharm [bldpharm.com]
e 2. 3-Bromoquinolin-8-amine | CymitQuimica [cymitquimica.com]

» To cite this document: BenchChem. [potential reactivity of 8-Bromoquinolin-3-amine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322627/docs#potential-reactivity-of-8-
bromoquinolin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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